
D-Altrose: A Technical Guide for Researchers
and Drug Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Altrose

Cat. No.: B117840 Get Quote

Abstract
D-Altrose, a rare aldohexose monosaccharide, presents a compelling subject for investigation

within the realms of chemical synthesis, biochemistry, and pharmacology. As an epimer of D-

glucose, its unique stereochemistry offers potential for novel biological activities and

applications in drug development. This technical guide provides a comprehensive overview of

D-Altrose, including its fundamental properties, synthesis methodologies, and potential

biological implications. Detailed experimental protocols for in vitro assessment and proposed

signaling pathways are presented to facilitate further research into this intriguing molecule.

Introduction
D-Altrose is an unnatural monosaccharide that has garnered interest for its potential role as a

building block in the synthesis of biologically active compounds, such as iminosugars.[1] While

research specifically focused on D-Altrose is less extensive compared to its more common

isomers, studies on related rare sugars suggest a range of biological effects, including

antioxidant properties and modulation of cellular signaling pathways. This guide aims to

consolidate the current knowledge on D-Altrose and provide a practical framework for its

investigation.

Physicochemical Properties
A summary of the key physicochemical properties of D-Altrose is presented in the table below.
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Property Value Reference

CAS Number 1990-29-0 [1]

Molecular Formula C₆H₁₂O₆ [1]

Molecular Weight 180.16 g/mol [1]

Appearance
Colorless to off-white

crystalline solid
[1]

Melting Point 103-105 °C [1]

Solubility
Soluble in water, practically

insoluble in methanol
[1]

Optical Rotation
[α]D +32.6° in water (at

equilibrium)
[1]

Synthesis of D-Altrose
The scarcity of D-Altrose in nature necessitates its chemical or enzymatic synthesis. Several

methods have been reported, each with distinct advantages and limitations.

3.1. Chemical Synthesis

From Levoglucosenone: D-Altrose can be prepared from levoglucosenone via the formation

of D-altrosan, which is achieved through stereoselective reduction and cis-hydroxylation.[1]

Kiliani-Fischer Synthesis: A method based on the Kiliani-Fischer synthesis involves the

conversion of D-ribose to D-altronic acid and subsequently to D-altrose. However, this

method is not stereoselective and produces D-allonic acid as a by-product.[2]

From D-Glucose: Another approach involves the conversion of D-glucose into a 2,3-epoxy

derivative, followed by the inversion of the steric configuration of the hydroxyl groups at the

2- and 3-positions.[2]

3.2. Enzymatic Synthesis
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Byproduct in D-Allose Production: D-Altrose is formed as a byproduct during the production

of D-allose from D-psicose, a reaction catalyzed by L-rhamnose isomerase.[1]

From D-Fructose: A combination of immobilized D-tagatose 3-epimerase and D-arabinose

isomerase can be used to produce D-Altrose from D-fructose, although the overall yield is

low (6%).[1]

Biological Activity and Potential Applications
While direct studies on the biological activities of D-Altrose are limited, research on similar rare

sugars provides insights into its potential pharmacological effects.

4.1. Antioxidant Properties

Studies on Maillard reaction products have shown that ovalbumin glycated with altrose exhibits

high antioxidant activity.[3] This suggests that the configuration of the hydroxyl groups at the C-

3 and C-4 positions may be crucial for the antioxidant behavior of D-aldohexoses.[3] The

proposed mechanism for the antioxidant activity of rare sugars involves the scavenging of free

radicals and the reduction of mitochondrial reactive oxygen species (ROS) by competing with

D-glucose at the cellular level.[4][5][6]

4.2. Role in Drug Design and Synthesis

D-Altrose serves as a valuable chiral building block in asymmetric synthesis.[7] It is utilized in

the synthesis of various unnatural analogues of biologically active compounds, including

iminosugars, which are of interest in drug discovery.[1]

Proposed Signaling Pathways
Direct experimental evidence for signaling pathways modulated by D-Altrose is currently

scarce. However, based on studies of other rare sugars like D-allose, several hypothetical

pathways can be proposed.
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Caption: Proposed mechanism of D-Altrose interaction with cellular glucose metabolism.
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Caption: Hypothetical signaling pathway initiated by D-Altrose phosphorylation.

Experimental Protocols
The following protocols are provided as a starting point for the in vitro investigation of D-
Altrose. These are general methods that may require optimization for specific cell lines and

experimental conditions.

6.1. Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing cell viability and can be adapted to evaluate

the cytotoxic effects of D-Altrose.
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Step Procedure

1. Cell Seeding

Seed cells in a 96-well plate at a density of

5,000-10,000 cells/well and allow to adhere

overnight.

2. Treatment

Replace the medium with fresh medium

containing various concentrations of D-Altrose

(e.g., 0.1, 1, 10, 50, 100 mM). Include an

untreated control.

3. Incubation
Incubate the plate for 24-72 hours at 37°C in a

CO₂ incubator.

4. MTT Addition
Add 20 µL of MTT solution (5 mg/mL in PBS) to

each well and incubate for 4 hours at 37°C.

5. Solubilization

Aspirate the medium and add 150 µL of a

solubilization solution (e.g., DMSO) to each well

to dissolve the formazan crystals.

6. Measurement
Measure the absorbance at 570 nm using a

microplate reader.

7. Analysis
Calculate the percentage of cell viability relative

to the untreated control.
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Caption: Experimental workflow for the MTT-based cytotoxicity assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b117840?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6.2. Cellular Uptake and Metabolism Analysis

This protocol outlines a general procedure to study the uptake and metabolic fate of D-Altrose
in cultured cells.

Step Procedure

1. Cell Culture
Culture cells to near confluence in appropriate

growth medium.

2. Starvation (Optional)

For uptake studies, cells can be starved of

glucose for a short period (e.g., 1-2 hours) prior

to the experiment.

3. Treatment
Replace the medium with a solution containing

D-Altrose (and a radiolabeled tracer if available).

4. Incubation
Incubate for various time points (e.g., 5, 15, 30,

60 minutes) at 37°C.

5. Washing
To stop the uptake, rapidly wash the cells three

times with ice-cold PBS.

6. Lysis
Lyse the cells using a suitable lysis buffer or by

sonication/freeze-thaw cycles.

7. Metabolite Extraction

For metabolism studies, perform a metabolite

extraction using a cold solvent mixture (e.g.,

methanol:chloroform:water).

8. Analysis

Analyze the cell lysate or metabolite extract for

D-Altrose and its potential metabolites using

techniques such as liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-

mass spectrometry (GC-MS).
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Caption: Workflow for cellular uptake and metabolism analysis of D-Altrose.

Conclusion
D-Altrose represents a promising yet under-investigated rare sugar with potential applications

in drug development and as a tool for studying carbohydrate metabolism and signaling. This
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technical guide provides a foundational resource for researchers, summarizing the current

knowledge and offering detailed protocols to stimulate further investigation. Elucidating the

precise biological effects and mechanisms of action of D-Altrose will be crucial in unlocking its

full therapeutic and scientific potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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